Cas no 21787-89-3 (1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-)
21787-89-3 structure
Product Name:1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-
CAS No:21787-89-3
MF:C9H13N3O4
MW:227.217221975327
CID:258090
PubChem ID:89533
Update Time:2025-04-19
1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-
- 1-(2-nitroimidazol-1-yl)-3-prop-2-enoxypropan-2-ol
- α-Allyloxymethyl-2-nitro-1H-imidazole-1-ethanol
- alpha-((Allyloxy)methyl)-2-nitroimidazole-1-ethanol
- Imidazole-1-ethanol, alpha-((allyloxy)methyl)-2-nitro-
- 21787-89-3
- 1(2-OH-3-ALLYLOXYPR)2-NO2IMIDAZOLE
- BRN 0616197
- DTXSID30875809
- 1-(2-Nitro-1-imidazolyl)-3-allyloxy-2-propanol
-
- Inchi: 1S/C9H13N3O4/c1-2-5-16-7-8(13)6-11-4-3-10-9(11)12(14)15/h2-4,8,13H,1,5-7H2
- InChI Key: ZGENSUYRNWPOET-UHFFFAOYSA-N
- SMILES: OC(COCC=C)CN1C=CN=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 227.09069
- Monoisotopic Mass: 227.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 446.3°C at 760 mmHg
- Flash Point: 223.7°C
- Refractive Index: 1.563
- PSA: 90.42
1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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